Cas no 84128-39-2 (3-Deazauridine 5'-Monophosphate)
3-Deazauridine 5'-Monophosphate Chemical and Physical Properties
Names and Identifiers
-
- 3-Deazauridine 5''-Monophosphate
- 2(1H)-Pyridinone, 4-hydroxy-1-(5-O-phosphono-β-D-ribofuranosyl)-
- 3-Deazauridine 5'-Monophosphate
-
- Inchi: 1S/C10H14NO9P/c12-5-1-2-11(7(13)3-5)10-9(15)8(14)6(20-10)4-19-21(16,17)18/h1-3,6,8-10,12,14-15H,4H2,(H2,16,17,18)/t6-,8-,9-,10-/m1/s1
- InChI Key: BMAAJONJGSMHCR-PEBGCTIMSA-N
- SMILES: O[C@@H]1[C@@H]([C@@H](COP(O)(O)=O)O[C@H]1N1C=CC(O)=CC1=O)O
Experimental Properties
- Density: 1.906±0.06 g/cm3(Predicted)
- Boiling Point: 700.4±70.0 °C(Predicted)
- pka: 1.86±0.10(Predicted)
3-Deazauridine 5'-Monophosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D841285-5mg |
3-Deazauridine 5'-Monophosphate |
84128-39-2 | 5mg |
$207.00 | 2023-05-18 | ||
| TRC | D841285-25mg |
3-Deazauridine 5'-Monophosphate |
84128-39-2 | 25mg |
$936.00 | 2023-05-18 | ||
| TRC | D841285-50mg |
3-Deazauridine 5'-Monophosphate |
84128-39-2 | 50mg |
$1562.00 | 2023-05-18 | ||
| TRC | D841285-250mg |
3-Deazauridine 5'-Monophosphate |
84128-39-2 | 250mg |
$ 9200.00 | 2023-09-07 |
3-Deazauridine 5'-Monophosphate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-Deazauridine 5'-Monophosphate
Comprehensive Analysis of 3-Deazauridine 5'-Monophosphate (CAS No. 84128-39-2): Applications and Research Insights
3-Deazauridine 5'-Monophosphate (CAS No. 84128-39-2) is a nucleoside analog with significant potential in biochemical and pharmaceutical research. This compound, often abbreviated as 3-DUMP, has garnered attention for its unique structural properties and its role in modulating nucleotide metabolism. Researchers are increasingly exploring its applications in antiviral and anticancer therapies, making it a subject of interest in modern drug discovery.
The molecular structure of 3-Deazauridine 5'-Monophosphate features a modified uracil base, which distinguishes it from natural nucleotides. This modification enhances its stability and bioavailability, critical factors for therapeutic efficacy. Recent studies highlight its ability to inhibit key enzymes involved in RNA synthesis, positioning it as a promising candidate for targeting viral replication pathways, including those of RNA viruses and emerging pathogens.
In the context of cancer research, 3-DUMP has shown potential as a chemotherapeutic agent. Its mechanism of action involves disrupting nucleotide pools in rapidly dividing cells, thereby inducing apoptosis. This aligns with the growing demand for targeted cancer therapies that minimize off-target effects. Additionally, its compatibility with combination therapies makes it a versatile tool in oncology.
From a technical standpoint, the synthesis and purification of 3-Deazauridine 5'-Monophosphate require advanced chromatographic techniques, such as HPLC and mass spectrometry, to ensure high purity and consistency. These methods are essential for meeting the stringent quality standards demanded by pharmaceutical applications and clinical trials.
The compound's relevance extends to biomedical diagnostics, where it serves as a reference standard for nucleotide analysis. Its stability under various physiological conditions makes it suitable for in vitro and in vivo studies, addressing the need for reliable biomarkers in disease monitoring.
As the scientific community continues to explore nucleoside analogs, 3-Deazauridine 5'-Monophosphate stands out for its dual utility in therapy and diagnostics. Its integration into personalized medicine frameworks and precision oncology underscores its transformative potential. Future research directions may focus on optimizing its pharmacokinetic profile and expanding its therapeutic indications.
In summary, 3-Deazauridine 5'-Monophosphate (CAS No. 84128-39-2) represents a cutting-edge tool in molecular biology and drug development. Its multifaceted applications, from antiviral strategies to cancer treatment, highlight its importance in advancing modern medicine. As innovation in nucleotide-based therapeutics accelerates, this compound is poised to play a pivotal role in shaping the future of healthcare.
84128-39-2 (3-Deazauridine 5'-Monophosphate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)